Cas no 2228693-66-9 (2-(5-fluoropyridin-2-yl)-2-oxoacetic acid)

• Product Name: 2-(5-fluoropyridin-2-yl)-2-oxoacetic acid
• CAS No: 2228693-66-9
• MF: C₇H₄FNO₃
• MW: 169.109965324402
• CID: 5946147
• PubChem ID: 165639320
• Update Time: 2025-05-24

2-(5-fluoropyridin-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoropyridin-2-yl)-2-oxoacetic acid
• 2228693-66-9
• EN300-1816120

• Inchi： 1S/C7H4FNO3/c8-4-1-2-5(9-3-4)6(10)7(11)12/h1-3H,(H,11,12)
• InChI Key： DFPNPZFPYYILOI-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C(=O)O)=O)C=C1

Computed Properties

• Exact Mass: 169.01752115g/mol
• Monoisotopic Mass: 169.01752115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(5-fluoropyridin-2-yl)-2-oxoacetic acid

Recent Advances in the Study of 2-(5-Fluoropyridin-2-yl)-2-oxoacetic Acid (CAS: 2228693-66-9) and Its Applications in Chemical Biology and Pharmaceutical Research

2-(5-Fluoropyridin-2-yl)-2-oxoacetic acid (CAS: 2228693-66-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its role in medicinal chemistry and its potential as a building block for novel therapeutics.

The synthesis of 2-(5-fluoropyridin-2-yl)-2-oxoacetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound, ensuring its structural integrity and confirming its suitability for further biological evaluation. The presence of the fluoropyridine moiety in the molecule has been identified as a key feature contributing to its reactivity and potential pharmacological properties.

In pharmacological studies, 2-(5-fluoropyridin-2-yl)-2-oxoacetic acid has demonstrated promising activity as an inhibitor of specific enzymes involved in disease pathways. For instance, recent in vitro assays have shown its ability to modulate the activity of kinases and other signaling proteins, suggesting its potential as a lead compound for the development of targeted therapies. Additionally, its metabolic stability and pharmacokinetic properties have been investigated, with preliminary data indicating favorable absorption and distribution profiles in preclinical models.

Beyond its direct therapeutic potential, 2-(5-fluoropyridin-2-yl)-2-oxoacetic acid has also been explored as a versatile intermediate in the synthesis of more complex molecules. Researchers have utilized its reactive carbonyl group to construct heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. This approach has led to the discovery of new chemical entities with enhanced bioactivity and selectivity, further underscoring the compound's value in drug discovery.

In conclusion, the latest research on 2-(5-fluoropyridin-2-yl)-2-oxoacetic acid (CAS: 2228693-66-9) highlights its multifaceted role in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and utility as a building block make it a compelling subject for ongoing investigation. Future studies are expected to explore its applications in additional therapeutic areas and further optimize its properties for clinical development.